BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide on 3-Bromopyridazine: Safety,
Handling, and Precautionary Measures

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromopyridazine

Cat. No.: B1282269

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 3-Bromopyridazine (CAS No: 88491-61-6). The information is intended to guide laboratory
personnel in the safe use, storage, and disposal of this compound, minimizing potential health
and safety risks.

Chemical and Physical Properties

3-Bromopyridazine is a heterocyclic organic compound with the molecular formula CaH3BrN-.
[1][2][3][4] It is primarily available as a solid.[2] A summary of its key physical and chemical
properties is presented below.
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Property Value Source
Molecular Formula CaHsBrN2 [1112113114]
Molecular Weight 158.98 g/mol [1112]14]
CAS Number 88491-61-6 [1131[4][5]
Appearance Solid [2]
Density 1.726 - 1.727 g/lcm3 [3][6]
Boiling Point 269.972 °C at 760 mmHg [6]

Flash Point 117.075 °C [6]

Hazard Identification and Classification

3-Bromopyridazine is classified as a hazardous substance. It is crucial to understand its
potential health effects and to handle it accordingly. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a standardized framework for hazard
communication.

GHS Pictograms:
o bialt text
o bialt text
o« bialt text

Signal Word:Danger[1][5]
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GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category H318: Causes serious eye damage / H319:
1/2) Causes serious eye irritation

Specific target organ toxicity — Single exposure ) o
) H335: May cause respiratory irritation
(Category 3), Respiratory system

(Note: Classification may vary slightly between suppliers. The most conservative classification
should be adopted.)[1][5]

Safe Handling and Experimental Workflow

Adherence to a strict protocol is essential when handling 3-Bromopyridazine to ensure the
safety of personnel and the integrity of the experiment. The following workflow outlines the key
stages of handling this compound in a laboratory setting.
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Click to download full resolution via product page
Caption: Workflow for the safe handling of 3-Bromopyridazine from receipt to disposal.
Experimental Protocol for Safe Handling
1. Preparation and Storage:
e Receiving: Upon receipt, visually inspect the container for any signs of damage or leaks.[7]

o Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong acids.[5][7][8][9] The storage area
should be secure and accessible only to authorized personnel.[8] Keep the container tightly

sealed to prevent moisture ingress.[5][8][9]

2. Personal Protective Equipment (PPE):
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e A comprehensive PPE strategy is mandatory. The following table summarizes the required

equipment.
Personal Protective Specifications and
Body Part ] .
Equipment (PPE) Recommendations
Must be worn at all times. For
Safety Goggles with side tasks with a higher splash risk,
Eyes/Face ) ) o S
shields / Face Shield a face shield is required in
addition to goggles.[5][7]
A flame-retardant lab coat is
_ _ recommended. Nitrile gloves
Chemical-resistant Lab Coat &
Skin are suitable for handling;

Gloves

inspect before use and change
frequently.[5][7]

Respiratory

Fume Hood or Respirator

All handling, including
weighing and transferring,
must be conducted in a
certified chemical fume hood to

minimize inhalation exposure.

[5117]

Feet

Closed-toe Shoes

Open-toed shoes are strictly

prohibited in the laboratory.[7]

3. Handling and Use:

» Ventilation: Always handle 3-Bromopyridazine in a well-ventilated area, preferably a

certified chemical fume hood.[5][7]

e Avoiding Contamination: Do not eat, drink, or smoke in the handling area.[8][9] Avoid contact

with skin and eyes and prevent the formation of dust and aerosols.[5]

e Tools: Use non-sparking tools and equipment to prevent ignition sources.[5][9]

e Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[7][8]
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4. Disposal:

o Waste Collection: Collect all waste material (including contaminated PPE and absorbent
materials) in a designated, properly labeled, and sealed container for hazardous chemical

waste.

o Disposal Route: Dispose of the waste through a licensed and approved waste disposal
contractor, in accordance with all local, regional, and national regulations.[8] Do not dispose
of it down the drain.[9]

Emergency Procedures

Rapid and appropriate response is critical in an emergency. All personnel must be familiar with
the location and use of emergency equipment, including safety showers, eyewash stations, and

fire extinguishers.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the victim to fresh air immediately. If
breathing is difficult, administer oxygen. If the

Inhalation victim is not breathing, provide artificial
respiration. Seek immediate medical attention.
[51[10]

Immediately remove all contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact )
and plenty of water for at least 15 minutes. Seek

immediate medical attention.[5][10]

Immediately flush eyes with plenty of clean
water for at least 15 minutes, holding the eyelids

Eye Contact open. Remove contact lenses if present and
easy to do. Seek immediate medical attention.
[51[10]

Do NOT induce vomiting. Rinse the mouth
thoroughly with water. Never give anything by

Ingestion mouth to an unconscious person. Call a
physician or Poison Control Center immediately.
[51[10]

Accidental Release Measures

o Personal Precautions: Evacuate the area immediately.[5] Wear the full PPE as described in
section 3.2. Avoid breathing dust or vapors.[5] Remove all sources of ignition.[5][9]

o Containment and Cleanup: For small spills, carefully sweep up the solid material, or use an
inert absorbent material (e.g., sand, vermiculite) to contain the chemical.[9] Place the
collected material into a suitable, labeled container for disposal.[9] Avoid generating dust.[5]
Ventilate the area and wash the spill site after material pickup is complete.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.[5][8]
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e Specific Hazards: Thermal decomposition can produce toxic and corrosive gases, including
nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen bromide.[8][9]

o Protective Actions for Firefighters: Firefighters must wear full protective gear and a self-
contained breathing apparatus (SCBA).[5][8][9] Evacuate the area and fight the fire from a
safe distance.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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